Cas no 308110-07-8 (6-hydroxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 6-hydroxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 308110-07-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD13179449
• CID: 1095215
• PubChem ID: 10583440
• Update Time: 2025-04-20

6-hydroxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 3,4-dihydro-6-hydroxy-2-methyl-1(2H)-Isoquinolinone
• 6-hydroxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• FDHLLTYAKGOFLY-UHFFFAOYSA-N
• CS-0151097
• D70738
• 6-hydroxy-2-methyl-3,4-dihydro-2H-isoquinolin-1-one
• AKOS022189830
• 308110-07-8
• SCHEMBL2386757
• 6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one;3,4-dihydro-6-hydroxy-2-methyl-1(2H)-Isoquinolinone
• A929161
• EN300-114487
• DA-24712
• AS-69283
• 1(2H)-Isoquinolinone, 3,4-dihydro-6-hydroxy-2-methyl-
• Z1255436417
• 6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one

• MDL： MFCD13179449
• Inchi： 1S/C10H11NO2/c1-11-5-4-7-6-8(12)2-3-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
• InChI Key： FDHLLTYAKGOFLY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CCN1C)O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives